Cas no 902593-39-9 (8,9-dimethoxy-2-methyl-5-{(4-nitrophenyl)methylsulfanyl}-1,2,4triazolo1,5-cquinazoline)

• Product Name: 8,9-dimethoxy-2-methyl-5-{(4-nitrophenyl)methylsulfanyl}-1,2,4triazolo1,5-cquinazoline
• CAS No: 902593-39-9
• MF: C₁₉H₁₇N₅O₄S
• MW: 411.434382200241
• CID: 6135956
• PubChem ID: 46253751
• Update Time: 2025-11-05

8,9-dimethoxy-2-methyl-5-{(4-nitrophenyl)methylsulfanyl}-1,2,4triazolo1,5-cquinazoline Chemical and Physical Properties

Names and Identifiers

• 8,9-dimethoxy-2-methyl-5-{(4-nitrophenyl)methylsulfanyl}-1,2,4triazolo1,5-cquinazoline
• 8,9-dimethoxy-2-methyl-5-[(4-nitrophenyl)methylsulfanyl]-[1,2,4]triazolo[1,5-c]quinazoline
• SR-01000127862-1
• 902593-39-9
• 8,9-dimethoxy-2-methyl-5-[(4-nitrobenzyl)thio][1,2,4]triazolo[1,5-c]quinazoline
• SR-01000127862
• VU0626289-1
• 8,9-DIMETHOXY-2-METHYL-5-{[(4-NITROPHENYL)METHYL]SULFANYL}-[1,2,4]TRIAZOLO[1,5-C]QUINAZOLINE
• 8,9-dimethoxy-2-methyl-5-((4-nitrobenzyl)thio)-[1,2,4]triazolo[1,5-c]quinazoline
• AKOS001824819
• F3407-1714

• Inchi： 1S/C19H17N5O4S/c1-11-20-18-14-8-16(27-2)17(28-3)9-15(14)21-19(23(18)22-11)29-10-12-4-6-13(7-5-12)24(25)26/h4-9H,10H2,1-3H3
• InChI Key： AIUIOYQIRYLTOX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C2=NC(C)=NN2C=1SCC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 411.1
• Monoisotopic Mass: 411.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 133A^2

Additional information on 8,9-dimethoxy-2-methyl-5-{(4-nitrophenyl)methylsulfanyl}-1,2,4triazolo1,5-cquinazoline

8,9-Dimethoxy-2-Methyl-5-{(4-Nitrophenyl)Methylsulfanyl}-1,2,4-Triazolo[1,5-c]Quinazoline: A Comprehensive Overview

The compound with CAS No. 902593-39-9, known as 8,9-dimethoxy-2-methyl-5-{(4-nitrophenyl)methylsulfanyl}-1,2,4-triazolo[1,5-c]quinazoline, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of triazolopyrimidines, which are well-known for their unique chemical properties and biological activities. The molecule features a triazolo[1,5-c]quinazoline core with substituents at positions 8 and 9 (dimethoxy groups), position 2 (methyl group), and position 5 (a (4-nitrophenyl)methylsulfanyl group). These substituents contribute significantly to the compound's chemical reactivity and functional properties.

Recent studies have highlighted the importance of triazolo[1,5-c]quinazoline derivatives in various fields of chemistry and pharmacology. The presence of the dimethoxy groups at positions 8 and 9 enhances the molecule's stability and solubility in organic solvents. Meanwhile, the methyl group at position 2 imparts steric effects that can influence the compound's interaction with biological targets. The (4-nitrophenyl)methylsulfanyl group at position 5 introduces additional electronic effects and potential for further functionalization. These features make this compound a promising candidate for applications in drug design and materials science.

One of the most significant advancements in the study of this compound involves its role in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, studies have demonstrated that 8,9-dimethoxy-2-methyl-5-{(4-nitrophenyl)methylsulfanyl}-1,2,4-triazolo[1,5-c]quinazoline exhibits selective inhibition against certain enzymes involved in disease pathways. This suggests its potential use in treating conditions such as cancer or neurodegenerative diseases. Furthermore, its ability to act as a scaffold for further chemical modifications makes it a valuable tool for combinatorial drug design.

In addition to its medicinal applications, this compound has also been investigated for its electronic properties. The triazolo[1,5-c]quinazoline core is known to exhibit aromaticity and conjugation effects that are beneficial in optoelectronic materials. Recent research has focused on incorporating this compound into organic semiconductors for use in flexible electronics and photovoltaic devices. Its ability to form stable charge transfer complexes with other organic molecules has been particularly promising in this context.

The synthesis of 8,9-dimethoxy-2-methyl-5-{(4-nitrophenyl)methylsulfanyl}-1,2,4-triazolo[1,5-c]quinazoline involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolo[1,5-c]quinazoline core through cyclization reactions followed by selective substitution at specific positions to introduce the desired functional groups. The use of advanced synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions has significantly improved the efficiency and yield of these processes.

From an analytical perspective, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and stereochemistry of the compound. Additionally, computational chemistry tools have been employed to study the electronic properties and reactivity of this molecule at the quantum mechanical level.

In conclusion,8,9-dimethoxy-2-methyl-5-{(4-nitrophenyl)methylsulfanyl}-1,2,4-triazolo[1,c]quinazoline represents a fascinating example of how complex organic molecules can be tailored for specific applications through careful design and synthesis. Its unique combination of structural features makes it a valuable asset in both medicinal chemistry and materials science research.